![molecular formula C10H11N3O2S B4008360 N-(2-methoxyethyl)-1,2,3-benzothiadiazole-5-carboxamide](/img/structure/B4008360.png)
N-(2-methoxyethyl)-1,2,3-benzothiadiazole-5-carboxamide
Overview
Description
N-(2-methoxyethyl)-1,2,3-benzothiadiazole-5-carboxamide, also known as ME-BTCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ME-BTCA is a benzothiadiazole derivative that has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Scientific Research Applications
Synthesis and Antimicrobial Activity
One study outlines the synthesis of novel compounds using 2-amino substituted benzothiazoles and their evaluated antimicrobial activity, indicating variable and modest efficacy against bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).
Antioxidative and Antiproliferative Potential
Another research presented the synthesis of benzimidazole/benzothiazole-2-carboxamides, which were assessed for antiproliferative activity against cancer cells and antioxidant capacity. One compound demonstrated significant antioxidative potency, suggesting a basis for further optimization of the benzazole-2-carboxamide scaffold for developing efficient antioxidants or systems with antiproliferative activity (Cindrić et al., 2019).
Anti-Inflammatory and Analgesic Agents
Further exploration led to the synthesis of novel benzodifuranyl derivatives showing significant inhibitory activity on COX-2 selectivity, alongside notable analgesic and anti-inflammatory activities. This highlights their potential as COX-2 inhibitors with implications in pain and inflammation management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Fluorescent Probes for Biological Applications
The development of a ratiometric fluorescent probe derived from benzothiazole for monitoring human carboxylesterase 1 activity both in vitro and within cells, suggests its utility in biochemical assays and cellular imaging, enhancing the understanding of enzyme activities in various biological contexts (Liu et al., 2014).
Liquid Crystals and Material Science
Research on calamitic liquid crystals featuring a benzothiazole core for potential applications in displays and sensors, underlines the versatility of benzothiazole derivatives in material science. This work showcases the mesomorphic properties of these compounds, contributing to advancements in liquid crystal technologies (Ha et al., 2010).
properties
IUPAC Name |
N-(2-methoxyethyl)-1,2,3-benzothiadiazole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2S/c1-15-5-4-11-10(14)7-2-3-9-8(6-7)12-13-16-9/h2-3,6H,4-5H2,1H3,(H,11,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDZBMGLFBBNBOI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C1=CC2=C(C=C1)SN=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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